N-[[1-[(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]methyl]-3-methoxy-N-methylpyrazin-2-amine

• IUPAC Name: N-[[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]methyl]-3-methoxy-N-methylpyrazin-2-amine
• InChI: InChI=1S/C17H25N5O4S/c1-12-15(13(2)26-20-12)27(23,24)22-9-5-14(6-10-22)11-21(3)16-17(25-4)19-8-7-18-16/h7-8,14H,5-6,9-11H2,1-4H3
• InChI Key: WIKWOPSRHKVKCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)CN(C)C3=NC=CN=C3OC
• Molecular Formula: C17H25N5O4S
• Molecular Weight: 395.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, an oxazole ring, a pyrazine ring, and a methoxy group. The presence of these functional groups suggests that this compound could have a variety of chemical properties and potential uses.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis process would depend on the desired route of synthesis and the available starting materials. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The piperidine and oxazole rings, in particular, could have interesting conformations and electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the oxazole ring is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the methoxy group could influence its solubility, while the piperidine ring could affect its basicity.

Mechanism of Action

Without specific studies or experimental data, it’s difficult to predict the exact mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways, depending on its structure and properties.

Safety and Hazards

Without specific toxicity data, it’s difficult to assess the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the results of further studies. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology.